Cas no 152803-05-9 (5-ethynylpyridine-3-carbonitrile)

• Product Name: 5-ethynylpyridine-3-carbonitrile
• CAS No: 152803-05-9
• MF: C₈H₄N₂
• MW: 128.130761146545
• MDL: MFCD11109673
• CID: 99123
• PubChem ID: 22416563
• Update Time: 2025-04-18

5-ethynylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,5-ethynyl-
• 5-ethynylpyridine-3-carbonitrile
• 5-ETHYNYLNICOTINONITRILE
• 3-cyano-5-ethynylpyridine
• 3-Pyridinecarbonitrile, 5-ethynyl- (9CI)
• 5-Ethynyl-nicotinonitrile
• F2167-2826
• AS-43805
• AKOS006306129
• SCHEMBL1476681
• EN300-194908
• CGA80305
• Z1198312679
• AB63408
• BHGKLLLDELXBOR-UHFFFAOYSA-N
• MFCD11109673
• 152803-05-9
• CS-0447306
• 3-PYRIDINECARBONITRILE, 5-ETHYNYL-
• DB-339310

• MDL： MFCD11109673
• Inchi： 1S/C8H4N2/c1-2-7-3-8(4-9)6-10-5-7/h1,3,5-6H
• InChI Key： BHGKLLLDELXBOR-UHFFFAOYSA-N
• SMILES： N1C=C(C#N)C=C(C#C)C=1

Computed Properties

• Exact Mass: 128.03752
• Monoisotopic Mass: 128.037448136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• PSA: 36.68